Cas no 1807183-98-7 (Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate
• CAS No: 1807183-98-7
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4954155
• Update Time: 2025-06-13

Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)8-3-7(19-11(13,14)15)2-6(4-12)9(8)5-16/h2-3H,4H2,1H3
• InChI Key： IYQZRXYTDRJIKI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C(=O)OC)C=1C#N)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate

Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807183-98-7): An Overview

Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate (CAS No. 1807183-98-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromomethyl, cyano, and trifluoromethylthio functional groups, offers a wide range of applications due to its reactivity and potential biological activity.

The chemical structure of Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate is particularly noteworthy. The presence of the bromomethyl group provides a reactive site for various chemical transformations, making it an excellent precursor for the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, can influence the electronic properties of the molecule, which is crucial in designing compounds with specific biological activities. The trifluoromethylthio group, on the other hand, adds fluorine atoms to the molecule, enhancing its lipophilicity and metabolic stability.

Recent research has focused on the potential applications of Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate in drug discovery and development. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a scaffold for the synthesis of novel antiviral agents. The bromomethyl group can be readily substituted with various functional groups to create derivatives with enhanced antiviral activity against a range of viral pathogens. This makes Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate a valuable starting material for medicinal chemists working on antiviral drug design.

In addition to its potential in antiviral therapy, Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate has shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that derivatives of this compound exhibit potent anticancer activity against several cancer cell lines. The cyano and trifluoromethylthio groups were found to play a crucial role in modulating the compound's biological activity, making it an attractive candidate for further investigation in cancer drug development.

The synthetic versatility of Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate has also been explored in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of advanced materials with unique optical and electronic properties. The bromomethyl group can be used to introduce various functional groups or polymers, enabling the creation of materials with tailored properties for specific applications such as sensors, photovoltaics, and electronic devices.

The physical and chemical properties of Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate have been extensively studied. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it is insoluble in water. These solubility characteristics make it suitable for use in various synthetic reactions and purification processes.

In terms of safety and handling, it is important to note that while Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

The market demand for Methyl 3-bromomethyl-2-cyano-5-(trifluoromethylthio)benzoate is growing due to its diverse applications in pharmaceuticals and materials science. Major chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer this compound at various purities to meet the needs of researchers and industrial users. The increasing interest in developing novel drugs and advanced materials is driving the demand for high-quality intermediates like Methyl 3-bromomethyl-2-cyano-5-(trifluoromethythio)benzoate.

In conclusion, M methyl 3-bromomethlyl-2-cyano-5-(trifluoromehylthio)benzoate (CAS No. 1807183-98-7) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, cancer therapy, antiviral agents, and advanced materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.